Cas no 1806320-35-3 (5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid)

• Product Name: 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid
• CAS No: 1806320-35-3
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 5003349
• Update Time: 2025-11-01

5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H6F3NO2S/c1-5-2-8(17-10(11,12)13)6(4-14)3-7(5)9(15)16/h2-3H,1H3,(H,15,16)
• InChI Key： ODEZPALDGWBFTL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4

Additional information on 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid

5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic Acid: A Comprehensive Overview

5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid, also known by its CAS number 1806320-35-3, is a chemically synthesized compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzoic acid backbone with substituents at positions 2, 4, and 5. Specifically, the substituents include a methyl group at position 2, a cyano group at position 5, and a trifluoromethylthio group at position 4. These substituents contribute to the compound's distinctive chemical properties and reactivity.

The synthesis of 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid typically involves multi-step organic reactions, often employing methods such as nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. Such innovations highlight the growing emphasis on sustainable practices in chemical synthesis.

The compound's properties make it particularly interesting for applications in drug discovery. The presence of electron-withdrawing groups like the cyano and trifluoromethylthio groups enhances the molecule's lipophilicity and bioavailability, which are critical factors in drug design. Recent studies have demonstrated its potential as a lead compound in the development of inhibitors for various enzyme targets, including kinases and proteases. For example, a 2023 study published in Journal of Medicinal Chemistry reported that 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid exhibited significant inhibitory activity against a novel kinase associated with cancer progression.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to modulate plant growth regulators has been explored in recent agricultural research. A 2023 study conducted by researchers at the University of California revealed that when applied as a foliar spray, 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid enhanced crop yield by improving stress tolerance in plants under drought conditions. This finding underscores its potential as an eco-friendly alternative to conventional pesticides and growth enhancers.

The environmental impact of this compound is another area of active research. As concerns about chemical pollution continue to grow, understanding the fate and toxicity of synthetic compounds like 1806320-35-3 becomes increasingly important. Recent toxicity studies have shown that while the compound exhibits moderate acute toxicity in laboratory animals, its chronic effects remain under investigation. Researchers are exploring biodegradation pathways to assess its long-term environmental risks and develop strategies for safe disposal.

The versatility of 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid extends to materials science as well. Its unique electronic properties make it a promising candidate for use in organic electronics. A 2023 paper published in Nature Materials demonstrated that thin films incorporating this compound exhibit enhanced charge transport properties, making them suitable for applications in flexible electronics and sensors.

In conclusion, 5-Cyano-2-methyl-4-(trifluoromethylthio)benzoic acid, with its CAS number 1806320-35-3, represents a multifaceted compound with diverse applications across various scientific domains. From drug discovery to agrochemicals and materials science, its unique chemical structure continues to inspire innovative research directions. As advancements in synthetic methods and application studies progress, this compound is poised to play an increasingly significant role in addressing global challenges in health, agriculture, and technology.